Cas no 1831110-55-4 (Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]-)

• Product Name: Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]-
• CAS No: 1831110-55-4
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5172356
• Update Time: 2025-07-20

Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]-

• Inchi： 1S/C17H24N2O2/c1-13(2)21-16-6-4-14(5-7-16)17-11-18-10-15(17)12-19(3)8-9-20/h4-7,10-11,13,18,20H,8-9,12H2,1-3H3
• InChI Key： GNAKYUUZAXUXKB-UHFFFAOYSA-N
• SMILES： C(O)CN(C)CC1C(C2=CC=C(OC(C)C)C=C2)=CNC=1

Additional information on Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]-

Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]-: A Comprehensive Overview

Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]-, is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1831110-55-4, represents a confluence of advanced chemical synthesis and potential therapeutic applications. Its unique structural features, characterized by a pyrrole ring and multiple aromatic substituents, make it a subject of intense study for its pharmacological properties.

The molecular architecture of this compound includes a central ethanol moiety linked to a methyl group, which further extends into a more intricate structure involving a pyrrole ring and phenyl groups. The presence of the 1-methylethoxy group adds another layer of complexity, influencing the compound's solubility, reactivity, and potential interactions with biological targets. Such structural nuances are critical in determining the compound's efficacy and safety profile in various applications.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic benefits. Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]-, has emerged as a promising candidate in this domain. Its unique combination of structural elements suggests that it may interact with biological pathways in ways that could lead to new treatments for various diseases. Specifically, the pyrrole ring is known to be a key structural motif in many bioactive molecules, often involved in binding to biological targets with high specificity.

The compound's potential applications extend to the field of drug discovery, where it serves as a scaffold for designing new molecules with enhanced pharmacological properties. The 4-(1-methylethoxy)phenyl moiety, in particular, has been identified as a region that can be modified to improve drug-like characteristics such as bioavailability and metabolic stability. This flexibility allows researchers to fine-tune the compound's properties for specific therapeutic needs.

Recent studies have begun to explore the pharmacokinetic and pharmacodynamic properties of this compound. Preliminary data suggest that it exhibits favorable interactions with certain biological receptors, which could be leveraged for the development of new drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier is also an area of interest, as it could facilitate its use in treatments for central nervous system disorders.

The synthesis of Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]- is another area where significant advancements have been made. Modern synthetic methodologies have enabled researchers to produce this compound with high purity and yield, making it more feasible for large-scale studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic rings present in the molecule.

In addition to its potential therapeutic applications, this compound has also shown promise in industrial and agricultural settings. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of other chemicals, including those used in materials science and crop protection agents. The versatility of Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]- underscores its importance not only in pharmaceutical research but also in broader chemical applications.

The future direction of research on this compound is likely to focus on optimizing its pharmacological properties and exploring new therapeutic indications. Advances in computational chemistry and molecular modeling are expected to play a crucial role in this process, allowing researchers to predict how modifications to the molecule will affect its biological activity. Such computational tools can accelerate the drug discovery pipeline by identifying promising candidates for further experimental validation.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]-. By combining expertise from various disciplines, including organic chemistry, medicinal chemistry, and pharmacology, researchers can overcome challenges associated with drug development and bring new treatments to patients more quickly.

In conclusion, Ethanol, 2-[methyl[[4-[4-(1-methylethoxy)phenyl]-1H-pyrrol-3-yl]methyl]amino]- represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its complex structure and multifaceted applications make it a valuable asset for scientists working on developing new drugs and materials. As research continues to uncover its potential benefits, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and industry.